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Compound of Interest

Compound Name:
(1-Methylhexyl)ammonium

sulphate

Cat. No.: B12349352 Get Quote

An Important Note on CAS Number Identification: The CAS number provided in the topic, 3595-

14-0, is sparsely documented and often conflicts with more extensive chemical databases. The

preponderance of scientific literature and commercial chemical data indicates that the

compound commonly known as (1-Methylhexyl)ammonium sulphate, or more formally as

Tuaminoheptane sulfate, is correctly identified by the CAS number 6411-75-2. This guide will

focus on the substantial body of research associated with CAS number 6411-75-2, as it aligns

with the chemical name provided and allows for a comprehensive technical overview as

requested.

Introduction
(1-Methylhexyl)ammonium sulphate, systematically known as bis(heptan-2-amine) sulfate

and widely referred to as Tuaminoheptane sulfate, is a sympathomimetic amine. Historically, it

has been utilized primarily as a nasal decongestant due to its vasoconstrictive properties.[1][2]

Its stimulant effects have also led to its inclusion on the World Anti-Doping Agency's list of

prohibited substances.[1] This technical guide provides a detailed overview of the

physicochemical properties, synthesis, analytical methods, pharmacology, and key

experimental protocols related to Tuaminoheptane sulfate, intended for researchers, scientists,

and professionals in drug development.

Physicochemical Properties
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Tuaminoheptane sulfate is the salt formed from two equivalents of the aliphatic primary amine,

2-aminoheptane (also known as 1-methylhexylamine), and one equivalent of sulfuric acid. The

free base, 2-aminoheptane, is a volatile liquid at room temperature. The sulfate salt is a more

stable, water-soluble crystalline solid, making it suitable for pharmaceutical formulations.[3]

Property Value Reference

Chemical Name
bis(heptan-2-amine); sulfuric

acid
[4]

Synonyms
Tuaminoheptane sulfate, 2-

Aminoheptane sulfate
[4]

CAS Number 6411-75-2 [4]

Molecular Formula C₁₄H₃₆N₂O₄S [5]

Molecular Weight 328.51 g/mol [5]

Appearance Crystalline solid General knowledge

Solubility Readily soluble in water [3]

pKa (of 2-aminoheptane) 10.7 (at 19°C) [3]

Synthesis and Manufacturing
The synthesis of Tuaminoheptane sulfate involves a two-step process: the synthesis of the free

base, 2-aminoheptane, followed by its conversion to the sulfate salt.

3.1 Synthesis of 2-Aminoheptane via Reductive Amination

A common and efficient method for the synthesis of 2-aminoheptane is the reductive amination

of heptan-2-one.[6][7] This one-pot reaction involves the formation of an imine intermediate

from the ketone and an amine source (e.g., ammonia), which is then reduced in situ to the

corresponding amine.

Experimental Protocol: Reductive Amination of Heptan-2-one
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Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and under an inert

atmosphere (e.g., nitrogen or argon), dissolve heptan-2-one in a suitable solvent such as

methanol or ethanol.

Amine Source: Add a source of ammonia, such as ammonium acetate or a solution of

ammonia in methanol.

Reducing Agent: Slowly add a reducing agent. Sodium cyanoborohydride (NaBH₃CN) is

often preferred as it is selective for the iminium ion over the ketone, minimizing side

reactions.[7] Sodium borohydride (NaBH₄) can also be used, sometimes in the presence of

an acid catalyst.[8][9]

Reaction Conditions: The reaction is typically stirred at room temperature for several hours to

overnight. The progress of the reaction can be monitored by techniques such as Thin Layer

Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

Work-up and Purification: Upon completion, the reaction is quenched by the addition of

water. The pH is adjusted to be basic to ensure the amine is in its free base form. The

aqueous layer is then extracted with an organic solvent (e.g., diethyl ether or

dichloromethane). The combined organic layers are dried over an anhydrous salt (e.g.,

sodium sulfate), filtered, and the solvent is removed under reduced pressure. The resulting

crude 2-aminoheptane can be purified by distillation.

3.2 Formation of Tuaminoheptane Sulfate

The purified 2-aminoheptane free base is then converted to its sulfate salt to improve its

stability and solubility for pharmaceutical applications.

Experimental Protocol: Salt Formation

Dissolution: Dissolve the purified 2-aminoheptane in a suitable organic solvent, such as

ethanol or isopropanol.

Acid Addition: Slowly add a stoichiometric amount of sulfuric acid (H₂SO₄) (one mole of

sulfuric acid for every two moles of 2-aminoheptane) to the solution while stirring. The

addition is often done dropwise and the mixture may be cooled in an ice bath to control any

exothermic reaction.
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Precipitation and Isolation: The Tuaminoheptane sulfate salt will precipitate out of the

solution. The precipitation can be encouraged by cooling the mixture.

Purification: The precipitated solid is collected by filtration, washed with a small amount of

cold solvent to remove any impurities, and then dried under vacuum to yield the final

product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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